5-IAF
5-IAF
Specifically and efficiently labels thiol groups on proteins. Fluorescein derivative sucessfully links to organelles, proteins and peptides at or near their physiological pH values (pH 7), including enzymes (e.g. (Na, K)-ATPase) or organelles like nucleii and nuclear matrices.
5-IAF is a fluorescent probe for labeling proteins. It has been used to label proteins through a reaction with sulfhydryl groups. 5-IAF displays excitation/emission maxima of 491/518 nm, respectively, which can shift during protein labeling or changes in hydrophobicity and can be quenched by potassium iodide. 5-IAF has been used to monitor ligand binding and conformational changes of the Na+/K+-ATPase.
Flu-IA is a fluorescent probe that covalently labels DNA fragments.
5-IAF is a fluorescent probe for labeling proteins. It has been used to label proteins through a reaction with sulfhydryl groups. 5-IAF displays excitation/emission maxima of 491/518 nm, respectively, which can shift during protein labeling or changes in hydrophobicity and can be quenched by potassium iodide. 5-IAF has been used to monitor ligand binding and conformational changes of the Na+/K+-ATPase.
Flu-IA is a fluorescent probe that covalently labels DNA fragments.
Brand Name:
Vulcanchem
CAS No.:
63368-54-7
VCID:
VC0528125
InChI:
InChI=1S/C22H14INO6/c23-10-20(27)24-11-1-4-15-14(7-11)21(28)30-22(15)16-5-2-12(25)8-18(16)29-19-9-13(26)3-6-17(19)22/h1-9,25-26H,10H2,(H,24,27)
SMILES:
C1=CC2=C(C=C1NC(=O)CI)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O
Molecular Formula:
C22H14INO6
Molecular Weight:
515.3 g/mol
5-IAF
CAS No.: 63368-54-7
Cat. No.: VC0528125
Molecular Formula: C22H14INO6
Molecular Weight: 515.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Specifically and efficiently labels thiol groups on proteins. Fluorescein derivative sucessfully links to organelles, proteins and peptides at or near their physiological pH values (pH 7), including enzymes (e.g. (Na, K)-ATPase) or organelles like nucleii and nuclear matrices. 5-IAF is a fluorescent probe for labeling proteins. It has been used to label proteins through a reaction with sulfhydryl groups. 5-IAF displays excitation/emission maxima of 491/518 nm, respectively, which can shift during protein labeling or changes in hydrophobicity and can be quenched by potassium iodide. 5-IAF has been used to monitor ligand binding and conformational changes of the Na+/K+-ATPase. Flu-IA is a fluorescent probe that covalently labels DNA fragments. |
|---|---|
| CAS No. | 63368-54-7 |
| Molecular Formula | C22H14INO6 |
| Molecular Weight | 515.3 g/mol |
| IUPAC Name | N-(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)-2-iodoacetamide |
| Standard InChI | InChI=1S/C22H14INO6/c23-10-20(27)24-11-1-4-15-14(7-11)21(28)30-22(15)16-5-2-12(25)8-18(16)29-19-9-13(26)3-6-17(19)22/h1-9,25-26H,10H2,(H,24,27) |
| Standard InChI Key | UATCLPJEZJKNHE-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1NC(=O)CI)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O |
| Canonical SMILES | C1=CC2=C(C=C1NC(=O)CI)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O |
| Appearance | Solid powder |
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